{3-[5-(Ethoxycarbonyl)-1,3-thiazol-2-yl]phenyl}boronic acid

• IUPAC Name: [3-(5-ethoxycarbonyl-1,3-thiazol-2-yl)phenyl]boronic acid
• InChI: InChI=1S/C12H12BNO4S/c1-2-18-12(15)10-7-14-11(19-10)8-4-3-5-9(6-8)13(16)17/h3-7,16-17H,2H2,1H3
• InChI Key: RKCZVRBYZGRLEY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC=C1)C2=NC=C(S2)C(=O)OCC)(O)O
• Molecular Formula: C12H12BNO4S
• Molecular Weight: 277.11 g/mol

Description

{3-[5-(Ethoxycarbonyl)-1,3-thiazol-2-yl]phenyl}boronic acid is an organic compound that features a boronic acid group attached to a phenyl ring, which is further substituted with a thiazole ring containing an ethoxycarbonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {3-[5-(Ethoxycarbonyl)-1,3-thiazol-2-yl]phenyl}boronic acid typically involves the formation of the thiazole ring followed by the introduction of the boronic acid group. One common method is the cyclization of appropriate precursors to form the thiazole ring, followed by a Suzuki-Miyaura coupling reaction to introduce the boronic acid moiety. The reaction conditions often involve the use of palladium catalysts and bases such as potassium carbonate in an organic solvent like toluene or ethanol.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and catalyst loading, would be essential to maximize yield and minimize costs. Continuous flow reactors might be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

{3-[5-(Ethoxycarbonyl)-1,3-thiazol-2-yl]phenyl}boronic acid can undergo various chemical reactions, including:

Oxidation: The boronic acid group can be oxidized to form boronic esters or borates.

Reduction: The thiazole ring can be reduced under specific conditions to yield different derivatives.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or peracids can be used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Halogenating agents, nitrating agents, or sulfonating agents under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the boronic acid group can yield boronic esters, while reduction of the thiazole ring can produce thiazolidines.

Scientific Research Applications

Chemistry

In chemistry, {3-[5-(Ethoxycarbonyl)-1,3-thiazol-2-yl]phenyl}boronic acid is used as a building block for the synthesis of more complex molecules. Its boronic acid group makes it a valuable reagent in Suzuki-Miyaura cross-coupling reactions, which are widely used in organic synthesis.

Biology and Medicine

In biology and medicine, this compound has potential applications as a precursor for the development of pharmaceuticals. The thiazole ring is a common motif in many bioactive molecules, and the boronic acid group can interact with biological targets such as enzymes.

Industry

In industry, {3-[5-(Ethoxycarbonyl)-1,3-thiazol-2-yl]phenyl}boronic acid can be used in the development of advanced materials, including polymers and electronic materials, due to its unique structural features.

Mechanism of Action

The mechanism of action of {3-[5-(Ethoxycarbonyl)-1,3-thiazol-2-yl]phenyl}boronic acid involves its interaction with molecular targets through its boronic acid group. This group can form reversible covalent bonds with diols and other nucleophiles, making it useful in enzyme inhibition and other biological applications. The thiazole ring can interact with various biological pathways, contributing to the compound’s overall activity.

Comparison with Similar Compounds

Similar Compounds

• {3-[5-(Methoxycarbonyl)-1,3-thiazol-2-yl]phenyl}boronic acid
• {3-[5-(Methylthio)-1,3-thiazol-2-yl]phenyl}boronic acid
• {3-[5-(Aminocarbonyl)-1,3-thiazol-2-yl]phenyl}boronic acid

Uniqueness

{3-[5-(Ethoxycarbonyl)-1,3-thiazol-2-yl]phenyl}boronic acid is unique due to the presence of the ethoxycarbonyl group, which can influence its reactivity and interactions compared to similar compounds. This structural feature can enhance its solubility and potentially improve its bioavailability in medicinal applications.